Cas no 794522-90-0 (2-pyrimidin-4-ylacetonitrile)
2-pyrimidin-4-ylacetonitrile structure
Product Name:2-pyrimidin-4-ylacetonitrile
CAS No:794522-90-0
MF:C6H5N3
MW:119.124000310898
MDL:MFCD17015870
CID:1007041
PubChem ID:14169572
Update Time:2025-04-20
2-pyrimidin-4-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Pyrimidin-4-yl)acetonitrile
- 2-pyrimidin-4-ylacetonitrile
- 4-Pyrimidineacetonitrile
- Pyrimidin-4-ylacetonitrile
- 4-pyrimidinylacetonitrile
- (Pyrimidin-4-yl)acetonitrile
- SHHGMESNVFQZIV-UHFFFAOYSA-N
- 2417AC
- PB22811
- ST1141028
- Z2350903933
- MFCD17015870
- 794522-90-0
- DTXSID00556855
- SY042205
- AS-43112
- Z1098233919
- EN300-70225
- CS-0052207
- SCHEMBL1881028
- AKOS012506519
- DB-113411
-
- MDL： MFCD17015870
- Inchi： 1S/C6H5N3/c7-3-1-6-2-4-8-5-9-6/h2,4-5H,1H2
- InChI Key： SHHGMESNVFQZIV-UHFFFAOYSA-N
- SMILES： N1C=NC=CC=1CC#N
Computed Properties
- Exact Mass: 119.048347172g/mol
- Monoisotopic Mass: 119.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.6
- XLogP3: -0.1
2-pyrimidin-4-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB450084-250 mg |
2-(Pyrimidin-4-yl)acetonitrile |
794522-90-0 | 250MG |
€249.50 | 2022-03-02 | ||
| abcr | AB450084-1 g |
2-(Pyrimidin-4-yl)acetonitrile; . |
794522-90-0 | 1g |
€636.30 | 2023-07-18 | ||
| Chemenu | CM108638-250mg |
2-(pyrimidin-4-yl)acetonitrile |
794522-90-0 | 97% | 250mg |
$102 | 2024-07-23 | |
| Chemenu | CM108638-1g |
2-(pyrimidin-4-yl)acetonitrile |
794522-90-0 | 97% | 1g |
$206 | 2024-07-23 | |
| Chemenu | CM108638-5g |
2-(pyrimidin-4-yl)acetonitrile |
794522-90-0 | 97% | 5g |
$585 | 2024-07-23 | |
| Apollo Scientific | OR946604-250mg |
2-(Pyrimidin-4-yl)acetonitrile |
794522-90-0 | 95% | 250mg |
£160.00 | 2025-02-21 | |
| Apollo Scientific | OR946604-1g |
2-(Pyrimidin-4-yl)acetonitrile |
794522-90-0 | 95% | 1g |
£445.00 | 2025-02-21 | |
| TRC | B526258-50mg |
2-(pyrimidin-4-yl)acetonitrile |
794522-90-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B526258-100mg |
2-(pyrimidin-4-yl)acetonitrile |
794522-90-0 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B526258-500mg |
2-(pyrimidin-4-yl)acetonitrile |
794522-90-0 | 500mg |
$ 275.00 | 2022-06-07 |
2-pyrimidin-4-ylacetonitrile Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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